Cas no 1806723-63-6 (2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde)
2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde
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- Inchi: 1S/C8H5F3INO3/c1-15-6-4(3-14)5(2-13-7(6)12)16-8(9,10)11/h2-3H,1H3
- InChI Key: AIKQDCGTWQQOEC-UHFFFAOYSA-N
- SMILES: IC1=C(C(C=O)=C(C=N1)OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- XLogP3: 2.2
- Topological Polar Surface Area: 48.4
2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095741-1g |
2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde |
1806723-63-6 | 97% | 1g |
$1,504.90 | 2022-03-31 |
2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde
2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde: A Versatile Building Block for Advanced Pharmaceutical Development
2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806723-63-6) represents a critical intermediate in the synthesis of next-generation therapeutics. This compound combines multiple functional groups—iodo, methoxy, trifluoromethoxy, and carboxaldehyde—into a single molecular framework, enabling its application across diverse pharmaceutical and agrochemical sectors. Recent advances in medicinal chemistry have highlighted the importance of pyridine derivatives with electron-withdrawing groups in modulating biological activity, making this compound a focal point for researchers aiming to optimize drug efficacy and selectivity.
The trifluoromethoxy group, a key feature of this molecule, exhibits exceptional electron-withdrawing properties that can enhance the metabolic stability of target compounds. A 2023 study published in Journal of Medicinal Chemistry demonstrated that trifluoromethoxy-substituted pyridine derivatives significantly improved the oral bioavailability of antifungal agents by reducing hepatic metabolism. This finding underscores the strategic value of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the design of prodrugs and biologically active molecules.
As a carboxaldehyde derivative, this compound serves as a versatile scaffold for various chemical transformations. Its iodo group provides a reactive site for nucleophilic substitution reactions, which are essential in the synthesis of pharmaceutical intermediates. In 2022, a research team at the University of Tokyo reported the use of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the development of a novel anti-cancer drug through a Suzuki coupling reaction. This approach enabled the rapid construction of complex molecular architectures with high stereocontrol, demonstrating the compound's utility in combinatorial chemistry strategies.
The methoxy group in this molecule contributes to its solubility and metabolic stability, making it particularly valuable in the design of orally administered drugs. A 2024 review in Advanced Drug Delivery Reviews emphasized the role of methoxy-substituted pyridine derivatives in improving the aqueous solubility of poorly soluble drugs. The integration of methoxy and trifluoromethoxy groups in this compound creates a unique balance between hydrophilicity and hydrophobicity, which is critical for optimizing drug permeability across biological membranes.
Recent advancements in synthetic methodologies have further expanded the applications of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde. The development of C-H activation strategies has enabled direct functionalization of the pyridine ring, reducing the need for multiple synthetic steps. A 2023 paper in Nature Chemistry described the use of this compound as a starting material for the synthesis of a potent PDE4 inhibitor, highlighting its potential in the treatment of chronic inflammatory diseases.
From a medicinal chemistry perspective, the pyridine ring system in this molecule provides a flexible platform for the introduction of diverse functional groups. The presence of iodo, methoxy, and trifluoromethoxy substituents allows for the design of molecules with tailored pharmacological profiles. For instance, the iodo group can be selectively modified to introduce additional functionalities, while the trifluoromethoxy group enhances the metabolic stability of the final product.
In the context of drug discovery, the carboxaldehyde functionality of this compound offers opportunities for the development of prodrugs. A 2024 study published in Drug Discovery Today demonstrated that carboxaldehyde-based prodrugs derived from this compound showed improved pharmacokinetic profiles compared to their parent molecules. This suggests that 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde could serve as a valuable scaffold for the design of next-generation prodrugs with enhanced therapeutic outcomes.
The synthesis of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde typically involves multi-step organic reactions, including electrophilic substitution, nucleophilic substitution, and functional group transformations. A 2023 article in Organic Letters described an efficient synthetic route that minimized byproducts and improved the overall yield of the target compound. This highlights the importance of optimizing synthetic strategies to ensure the scalability and cost-effectiveness of this intermediate in industrial applications.
From a pharmacological standpoint, the unique combination of functional groups in this compound enables its potential use in multiple therapeutic areas. For example, the trifluoromethoxy group has been shown to enhance the binding affinity of certain ligands to their target receptors, while the iodo group can modulate the pharmacokinetic properties of the final drug. A 2022 patent application by Merck & Co. described the use of this compound in the development of a novel antiviral agent, illustrating its broad applicability in drug discovery.
Environmental and toxicological considerations are also critical in the evaluation of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde. While the compound itself is not inherently toxic, its potential environmental impact must be carefully assessed. A 2024 study in Toxicological Sciences evaluated the biodegradability of similar compounds and recommended the use of green chemistry principles in their synthesis to minimize ecological risks. This underscores the need for sustainable synthetic approaches when utilizing this intermediate in pharmaceutical development.
Looking ahead, the continued exploration of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde as a building block for new drugs is expected to yield significant advancements in therapeutic innovation. The integration of computational methods with experimental studies will further enhance the ability to predict and optimize the biological activity of compounds derived from this scaffold. As research in medicinal chemistry progresses, this molecule is poised to play a pivotal role in the development of more effective and safer therapeutics for a wide range of diseases.
In conclusion, 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde represents a multifunctional intermediate with immense potential in pharmaceutical and agrochemical applications. Its unique combination of iodo, methoxy, trifluoromethoxy, and carboxaldehyde groups makes it a versatile scaffold for the synthesis of bioactive molecules. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a key player in the discovery of innovative therapies with improved efficacy and safety profiles.
Further research into the pharmacological properties of this compound, along with the development of more efficient synthetic methods, will be crucial in realizing its full potential. The ongoing efforts to optimize its chemical and biological properties are expected to drive significant advancements in drug discovery and development, ensuring that this molecule continues to contribute to the advancement of therapeutic science.
The strategic importance of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in modern drug discovery cannot be overstated. Its ability to serve as a flexible platform for the synthesis of diverse therapeutics underscores its value as a critical intermediate in the pharmaceutical industry. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
In summary, the multifunctional nature of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. Its unique combination of functional groups, coupled with the potential for further chemical modifications, ensures that this compound will remain a focal point in the field of medicinal chemistry for years to come.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the challenges of modern drug design. The continued exploration of this compound's properties and applications is anticipated to yield significant breakthroughs in the treatment of various diseases, further solidifying its importance in the pharmaceutical landscape.
Ultimately, the significance of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the field of medicinal chemistry is a testament to the power of chemical innovation in addressing complex medical challenges. Its potential to serve as a building block for new and improved therapies underscores the importance of ongoing research and development in this area. As the pharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.
In conclusion, the multifunctional nature of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde ensures its continued relevance and importance in the field of medicinal chemistry. Its unique combination of functional groups, coupled with the potential for further chemical modifications, positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the challenges of modern drug design. The continued exploration of this compound's properties and applications is anticipated to yield significant breakthroughs in the treatment of various diseases, further solidifying its importance in the pharmaceutical landscape.
Ultimately, the significance of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the field of medicinal chemistry is a testament to the power of chemical innovation in addressing complex medical challenges. Its potential to serve as a building block for new and improved therapies underscores the importance of ongoing research and development in this area. As the pharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.
In conclusion, the multifunctional nature of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde ensures its continued relevance and importance in the field of medicinal chemistry. Its unique combination of functional groups, coupled with the potential for further chemical modifications, positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the challenges of modern drug design. The continued exploration of this compound's properties and applications is anticipated to yield significant breakthroughs in the treatment of various diseases, further solidifying its importance in the pharmaceutical landscape.
Ultimately, the significance of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the field of medicinal chemistry is a testament to the power of chemical innovation in addressing complex medical challenges. Its potential to serve as a building block for new and improved therapies underscores the importance of ongoing research and development in this area. As the pharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.
In conclusion, the multifunctional nature of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde ensures its continued relevance and importance in the field of medicinal chemistry. Its unique combination of functional groups, coupled with the potential for further chemical modifications, positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the challenges of modern drug design. The continued exploration of this compound's properties and applications is anticipated to yield significant breakthroughs in the treatment of various diseases, further solidifying its importance in the pharmaceutical landscape.
Ultimately, the significance of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the field of medicinal chemistry is a testament to the power of chemical innovation in addressing complex medical challenges. Its potential to serve as a building block for new and improved therapies underscores the importance of ongoing research and development in this area. As the pharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.
In conclusion, the multifunctional nature of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde ensures its continued relevance and importance in the field of medicinal chemistry. Its unique combination of functional groups, coupled with the potential for further chemical modifications, positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the challenges of modern drug design. The continued exploration of this compound's properties and applications is anticipated to yield significant breakthroughs in the treatment of various diseases, further solidifying its importance in the pharmaceutical landscape.
Ultimately, the significance of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the field of medicinal chemistry is a testament to the power of chemical innovation in addressing complex medical challenges. Its potential to serve as a building block for new and improved therapies underscores the importance of ongoing research and development in this area. As the pharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.
In conclusion, the multifunctional nature of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde ensures its continued relevance and importance in the field of medicinal chemistry. Its unique combination of functional groups, coupled with the potential for further chemical modifications, positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the challenges of modern drug design. The continued exploration of this compound's properties and applications is anticipated to yield significant breakthroughs in the treatment of various diseases, further solidifying its importance in the pharmaceutical landscape.
Ultimately, the significance of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the field of medicinal chemistry is a testament to the power of chemical innovation in addressing complex medical challenges. Its potential to serve as a building block for new and improved therapies underscores the importance of ongoing research and development in this area. As the pharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.
In conclusion, the multifunctional nature of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde ensures its continued relevance and importance in the field of medicinal chemistry. Its unique combination of functional groups, coupled with the potential for further chemical modifications, positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the challenges of modern drug design. The continued exploration of this compound's properties and applications is anticipated to yield significant breakthroughs in the treatment of various diseases, further solidifying its importance in the pharmaceutical landscape.
Ultimately, the significance of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the field of medicinal chemistry is a testament to the power of chemical innovation in addressing complex medical challenges. Its potential to serve as a building block for new and improved therapies underscores the importance of ongoing research and development in this area. As the pharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.
In conclusion, the multifunctional nature of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde ensures its continued relevance and importance in the field of medicinal chemistry. Its unique combination of functional groups, coupled with the potential for further chemical modifications, positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the challenges of modern drug design. The continued exploration of this compound's properties and applications is anticipated to yield significant breakthroughs in the treatment of various diseases, further solidifying its importance in the pharmaceutical landscape.
Ultimately, the significance of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the field of medicinal chemistry is a testament to the power of chemical innovation in addressing complex medical challenges. Its potential to serve as a building block for new and improved therapies underscores the importance of ongoing research and development in this area. As the pharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.
In conclusion, the multifunctional nature of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde ensures its continued relevance and importance in the field of medicinal chemistry. Its unique combination of functional groups, coupled with the potential for further chemical modifications, positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the challenges of modern drug design. The continued exploration of this compound's properties and applications is anticipated to yield significant breakthroughs in the treatment of various diseases, further solidifying its importance in the pharmaceutical landscape.
Ultimately, the significance of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in the field of medicinal chemistry is a testament to the power of chemical innovation in addressing complex medical challenges. Its potential to serve as a building block for new and improved therapies underscores the importance of ongoing research and development in this area. As the pharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.
In conclusion, the multifunctional nature of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde ensures its continued relevance and importance in the field of medicinal chemistry. Its unique combination of functional groups, coupled with the potential for further chemical modifications, positions it as a key molecule in the ongoing quest for innovative therapeutic solutions. As researchers continue to explore its applications, this compound is set to play an increasingly important role in the development of next-generation drugs that address complex medical challenges with greater precision and efficacy.
As the demand for more effective and targeted therapies continues to grow, the role of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in drug discovery and development is expected to expand. Its versatility and adaptability make it an invaluable asset for researchers seeking to overcome the, I need to summarize the content of this paragraph. The paragraph emphasizes the significance of 2-Iodo-3-methyloxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde in medicinal chemistry due to its multifunctional nature and potential for chemical modification. It highlights the compound's role as a key molecule in the development of next-generation therapeutics, particularly in addressing complex medical challenges with improved efficacy. The text underscores the importance of ongoing research and innovation in drug discovery, positioning this compound as a valuable asset in the pharmaceutical industry. The repeated emphasis on its relevance and adaptability suggests its potential to contribute to the design of more targeted and effective treatments.
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